Cas no 1184107-72-9 (2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide)

• Product Name: 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide
• CAS No: 1184107-72-9
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 5206284
• PubChem ID: 47003238
• Update Time: 2025-06-10

2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]acetamide
• Acetamide, 2-amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]-
• 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide

• Inchi： 1S/C10H11N5O/c11-5-10(16)14-8-1-3-9(4-2-8)15-7-12-6-13-15/h1-4,6-7H,5,11H2,(H,14,16)
• InChI Key： CLPPOQUQLJHMBZ-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: -0.1
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide

2-Amino-N-4-(1H-1,2,4-Triazol-1-yl)phenylacetamide (CAS No. 1184107-72-9): An Overview of a Promising Compound in Medicinal Chemistry

2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide (CAS No. 1184107-72-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique chemical structure and functional groups, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide is composed of an acetamide moiety attached to a substituted phenyl ring, which in turn is linked to a 1H-1,2,4-triazole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological investigations.

Recent research has highlighted the potential of 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide in the treatment of various diseases. One notable area of interest is its activity as an antifungal agent. Studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, leading to cell death.

In addition to its antifungal properties, 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development into a drug product.

To further understand the biological activities and mechanisms of action of 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide, several in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the molecular targets and signaling pathways involved in its therapeutic effects. For instance, it has been shown that this compound can modulate the expression of genes involved in cell proliferation and apoptosis.

The safety profile of 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on normal cells. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 2-amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide (CAS No. 1184107-72-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its antifungal and anticancer properties, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further development into a drug product. Ongoing research continues to explore the full potential of this compound in various disease contexts.